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Compound of Interest

Compound Name: Swertianolin

Cat. No.: B1682846

Essential Safety and Handling Guide for
Swertianolin

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Swertianolin. It is designed to be a primary resource for laboratory
safety and chemical management, ensuring the well-being of personnel and the integrity of
research.

Hazard Identification and Classification

Swertianolin is classified under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS) as Acute Toxicity, Oral, Category 4. The primary hazard
associated with this compound is ingestion.[1]

GHS Hazard Summary

. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
Acute Toxicity, E, ) H302: Harmful if
alt text Warning
Oral swallowed[1]
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Physical & Chemical Properties

Property Value
Physical State Powder[2]
Molecular Formula C20H20011

Molecular Weight

436.4 g/mol [1]

Solubility

Soluble in DMSO, Pyridine, Methanol,
Ethanol[2]

Note: A comprehensive Safety Data Sheet (SDS) with detailed toxicological data and exposure

limits for Swertianolin is not publicly available. The recommendations provided are based on

the known GHS classification and general best practices for handling powdered substances

with acute oral toxicity.

Personal Protective Equipment (PPE)

A risk assessment should be conducted prior to handling Swertianolin to ensure that the
prescribed PPE is appropriate for the specific laboratory conditions and procedures. The

following PPE is mandatory to minimize exposure.

Recommended Personal Protective Equipment for Handling Swertianolin
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Body Part PPE Item Specification
Chemical-resistant nitrile or
neoprene gloves. Double-

Hands Gloves gloving is recommended,
especially for prolonged
handling.

Safety Glasses with Side Must be worn at all times in the

Eyes/Face )

Shields or Goggles laboratory.
Recommended when there is
a risk of splashes or

) generating aerosols,

Face Shield ] )
particularly when handling
larger quantities or preparing
solutions.
A buttoned, long-sleeved lab
Body Laboratory Coat

coat is required.

Chemical-Resistant Apron or

Gown

Consider for procedures with a
higher risk of splashes or

spills.

Respiratory

N95 Respirator or higher

Required when handling the
powder outside of a certified
chemical fume hood or other
containment device to prevent

inhalation of airborne particles.

Safe Handling and Operational Plan

Adherence to a strict operational plan is crucial for minimizing the risk of exposure to

Swertianolin.

Experimental Workflow for Handling Swertianolin

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://www.benchchem.com/product/b1682846?utm_src=pdf-body
https://www.benchchem.com/product/b1682846?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Designate a specific handling area

l

Assemble and inspect all required PPE

l

Gather all necessary equipment and reagents

Proceed to handling

Handling
y

Don appropriate PPE

l

\Weigh Swertianolin in a chemical fume hood or ventilated balance enclosure

l

Prepare solutions within the fume hood

roceed to cleanup

Post-Handling

Decontaminate all surfaces and equipment

l

Segregate and label all waste for disposal

l

Doff PPE in the correct order

Click to download full resolution via product page

Caption: Workflow for the safe handling of Swertianolin.
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Step-by-Step Handling Protocol:

o Designated Area: All work with Swertianolin powder should be conducted in a designated
area, such as a certified chemical fume hood or a ventilated balance enclosure, to minimize
the generation and spread of dust.

e Engineering Controls: Use a chemical fume hood for all procedures that may generate dust
or aerosols, including weighing, transferring, and preparing solutions.

e Weighing:
o Perform weighing operations within a fume hood or a balance enclosure.

o Use a tared container to avoid the need to add or remove small amounts of powder

outside of the enclosure.
e Solution Preparation:
o Prepare solutions in a fume hood.
o Add the solvent to the Swertianolin powder slowly to avoid splashing.
e Hygiene:

o Wash hands thoroughly with soap and water after handling Swertianolin, before leaving
the laboratory, and before eating, drinking, or smoking.

o Do not eat, drink, or store food in areas where Swertianolin is handled.

Spill Management Plan

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
contamination.

Swertianolin Spill Response Protocol
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Evacuate immediate area if necessary Notify supervisor and EH&S

: l

Don appropriate PPE (respirator, gloves, lab coat)

:

Contain the spill with absorbent pads (for liquids) or gently cover with damp paper towels (for solids

l

Clean the spill area with an appropriate solvent and decontaminant

:

Collect all contaminated materials in a sealed, labeled hazardous waste container

l

Decontaminate all equipment used for cleanup

:

Dispose of waste according to institutional guidelines

Click to download full resolution via product page

Caption: Logical workflow for responding to a Swertianolin spill.

Spill Cleanup Protocol:
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Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Alert: Inform your supervisor and the institutional Environmental Health & Safety (EH&S)
department.

PPE: Before cleaning, don the appropriate PPE, including a respirator, double gloves, and a
lab coat.

Containment:

o Solid Spills: Gently cover the powdered spill with damp paper towels to avoid raising dust.
Do not sweep dry powder.

o Liquid Spills: Surround the spill with absorbent material.
Cleanup:
o Carefully wipe up the spill, working from the outside in.

o Clean the spill area with a suitable solvent (e.g., methanol or ethanol), followed by soap
and water.

Collection and Disposal: Place all contaminated materials (paper towels, absorbent pads,
gloves, etc.) into a clearly labeled, sealed hazardous waste container.

Disposal Plan

All Swertianolin waste, including unused product, contaminated materials, and empty
containers, must be disposed of as hazardous waste.

Waste Disposal Protocol:
o Waste Segregation:

o Solid Waste: Collect unused Swertianolin powder and any contaminated solids (e.qg.,
weigh boats, pipette tips, paper towels) in a dedicated, sealed, and clearly labeled
hazardous waste container.
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o Liquid Waste: Collect solutions containing Swertianolin in a separate, sealed, and clearly
labeled hazardous waste container. Do not mix with other solvent waste streams unless
compatible and permitted by your institution's waste management plan.

o Empty Containers: The first rinse of a container that held Swertianolin should be collected
as hazardous waste. Subsequent rinses can typically be disposed of down the drain, but
consult your institutional guidelines.

» Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical
name "Swertianolin,” and the associated hazards ("Acutely Toxic").

o Storage: Store hazardous waste in a designated satellite accumulation area that is secure
and away from incompatible materials.

e Pickup: Arrange for waste pickup through your institution's EH&S department. Do not
dispose of Swertianolin in regular trash or down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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